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Compound of Interest

Compound Name: Methyl 11-methyldodecanoate

Cat. No.: B164418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, analytical applications, and relevant biological context of Methyl 11-
methyldodecanoate (CAS 5129-57-7). While primarily utilized as a synthetic standard in

analytical chemistry, its structural relationship to biologically active molecules warrants a

thorough examination for researchers in lipidomics and related fields.

Chemical Information and Physical Properties
Methyl 11-methyldodecanoate is a fatty acid methyl ester (FAME). It is the methyl ester of 11-

methyldodecanoic acid, a branched-chain fatty acid.[1][2]

Table 1: Chemical Identifiers and Physical Properties of Methyl 11-methyldodecanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b164418?utm_src=pdf-interest
https://www.benchchem.com/product/b164418?utm_src=pdf-body
https://www.benchchem.com/product/b164418?utm_src=pdf-body
https://www.benchchem.com/product/b164418?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-methyldodecanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3290985.htm
https://www.benchchem.com/product/b164418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 5129-57-7 [1]

Molecular Formula C₁₄H₂₈O₂ [1]

Molecular Weight 228.37 g/mol [1]

IUPAC Name methyl 11-methyldodecanoate [1]

Synonyms

11-Methyldodecanoic acid

methyl ester, Methyl

isotridecanoate

[2][3]

Appearance Liquid [4]

Boiling Point 265.4 °C at 760 mmHg [4]

Flash Point 115 °C [4]

Density 0.866 g/cm³ [4]

Storage Temperature 2-8°C [4]

Solubility
Soluble in hexane, ethyl ether,

methylene chloride.
[4]

Primary Application: Analytical Standard
Methyl 11-methyldodecanoate is predominantly used as a standard for the quantitative

analysis of 11-methyl lauric acid (11-methyldodecanoic acid).[2][5] This is particularly relevant

in the study of complex biological matrices where branched-chain fatty acids are present.

Context of Use: Vernix Caseosa
A primary matrix where 11-methyldodecanoic acid is found is the vernix caseosa, the waxy or

cheese-like white substance found coating the skin of newborn human infants.[6][7] The vernix

caseosa has a complex lipid profile and is believed to play a role in skin hydration, innate

immunity, and facilitating passage through the birth canal.[8][9][10] Branched-chain fatty acids

are significant components of vernix caseosa lipids.[6][7]
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Experimental Protocols: Analysis of Fatty Acid
Methyl Esters (FAMEs) by GC-MS
The quantification of 11-methyldodecanoic acid, using Methyl 11-methyldodecanoate as a

standard, is typically performed by gas chromatography-mass spectrometry (GC-MS) after

conversion of the fatty acids in a sample to their corresponding FAMEs.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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